Cas no 2178986-11-1 (Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester
• CAS No: 2178986-11-1
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 5223071
• Update Time: 2025-07-16

Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester
• diethyl 2-(((2-methylthiazol-5-yl)amino)methylene)malonate

• Inchi： 1S/C12H16N2O4S/c1-4-17-11(15)9(12(16)18-5-2)6-14-10-7-13-8(3)19-10/h6-7,14H,4-5H2,1-3H3
• InChI Key： ZQCQVJOJOCZRFK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C/NC1SC(C)=NC=1)/C(OCC)=O

Additional information on Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester

Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester (CAS No. 2178986-11-1): An Overview

Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester (CAS No. 2178986-11-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of thiazole derivatives and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₃H₁₆N₂O₄S, and it has a molecular weight of approximately 300.34 g/mol.

The thiazole ring in this compound is a key structural element that contributes to its biological activity. Thiazoles are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The presence of the thiazole ring in Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester suggests that it may exhibit similar properties, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the potential therapeutic applications of thiazole derivatives. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain thiazole-containing compounds exhibited potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The researchers found that the thiazole ring played a crucial role in enhancing the antiviral activity of these compounds. This finding is particularly relevant to the study of Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester, as it suggests that this compound may also possess antiviral properties.

In addition to its potential antiviral activity, Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases such as arthritis and cardiovascular disorders. A study published in the Inflammation Research journal in 2021 demonstrated that thiazole derivatives could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester may have potential as an anti-inflammatory agent.

The structural features of Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester, particularly the presence of the diethyl ester groups and the methylene bridge linking the thiazole ring to the propanedioic acid moiety, are also noteworthy. These functional groups can influence the compound's solubility, stability, and bioavailability. For example, ester groups can enhance lipophilicity and improve cell membrane permeability, which are important factors for drug delivery and efficacy.

The synthesis of Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester has been reported in several scientific publications. A typical synthetic route involves the condensation of malonic acid diethyl ester with a substituted thioamide under appropriate conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization. The ease of synthesis and availability of starting materials make this compound an attractive candidate for large-scale production and further pharmaceutical development.

In terms of safety and toxicity profiles, preliminary studies have indicated that Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use.

The potential applications of Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-, 1,3-diethyl ester extend beyond its direct therapeutic effects. For instance, it can serve as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique structural features make it an interesting subject for computational studies aimed at understanding structure-activity relationships (SARs).

In conclusion, Propanedioic acid, 2-[[(2-methyl-5-thiazolyl)amino]methylene]-,- 1,3-diethyl ester (CAS No. 2178986-11-1) represents a promising compound with potential applications in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or as an intermediate in drug synthesis.